Cas no 102107-60-8 (Phenol,2-[2-(4-amino-3-methylphenyl)diazenyl]-)

• Product Name: Phenol,2-[2-(4-amino-3-methylphenyl)diazenyl]-
• CAS No: 102107-60-8
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 185198
• PubChem ID: 3064414
• Update Time: 2025-04-19

Phenol,2-[2-(4-amino-3-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[2-(4-amino-3-methylphenyl)diazenyl]-
• 4-methyl-2-(phenoxydiazenyl)aniline
• ACMC-20m53z
• AG-D-10438
• CTK4A0684
• Phenol, o-(4-amino-m-tolylazo)- (5CI)
• Phenol,2-[(4-amino-3-methylphenyl)azo]- (9CI)
• o-(4-Amino-m-tolylazo)phenol
• Phenol, 2-[2-(4-amino-3-methylphenyl)diazenyl]-
• 2'-Hydroxymethyl-3-methyl-4-aminoazobenzene
• DTXSID401037810
• Phenol, o-(4-amino-m-tolylazo)-
• 102107-60-8

• Inchi： 1S/C13H13N3O/c1-9-8-10(6-7-11(9)14)15-16-12-4-2-3-5-13(12)17/h2-8,17H,14H2,1H3/b16-15+
• InChI Key： BSBLFVUFNYTTLH-FOCLMDBBSA-N
• SMILES： OC1C=CC=CC=1/N=N/C1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 3

Experimental Properties

• Density: 1.212
• Boiling Point: 418.463°C at 760 mmHg
• Flash Point: 206.879°C
• Refractive Index: 1.622
• PSA: 59.97
• LogP: 2.69440